2-[(3,4-Dichlorobenzyl)sulfanyl]-5-methoxy-4-(phenylsulfanyl)pyrimidine

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-5-methoxy-4-phenylsulfanylpyrimidine
• InChI: InChI=1S/C18H14Cl2N2OS2/c1-23-16-10-21-18(22-17(16)25-13-5-3-2-4-6-13)24-11-12-7-8-14(19)15(20)9-12/h2-10H,11H2,1H3
• InChI Key: UODKLXNCWMJWJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1SC2=CC=CC=C2)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2OS2
• Molecular Weight: 409.4 g/mol

Description

The compound “2-[(3,4-Dichlorobenzyl)sulfanyl]-5-methoxy-4-(phenylsulfanyl)pyrimidine” is a chemical compound with the molecular formula C18H14Cl2N2OS2. It has a molecular weight of 409.353 Da. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Spectroscopic Analysis and Molecular Properties

A study by Alzoman et al. (2015) utilized FT-IR and FT-Raman spectroscopic techniques to investigate the vibrational spectral analysis of a closely related compound, highlighting its potential as a chemotherapeutic agent. This research emphasized the compound's molecular stability, nonlinear optical behavior, and molecular docking results, suggesting inhibitory activity against specific proteins, which could underline potential anti-diabetic properties (Alzoman et al., 2015).

Synthesis and Chemical Reactions

The synthesis of new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives, as explored by Bassyouni and Fathalla (2013), showcases the compound's versatility in forming various biologically active heterocyclic systems. These derivatives exhibit a wide range of biological activities, such as antimicrobial, antiviral, and anticancer properties, underscoring the potential utility of these compounds in pharmaceutical development (Bassyouni & Fathalla, 2013).

Potential Biological Activities

The synthesis and evaluation of antitumor activity of novel thiopyrimidine derivatives, as discussed by Hafez and El-Gazzar (2017), further demonstrate the compound's potential in medical applications. This research highlights the synthesis of derivatives through various chemical reactions, leading to compounds displaying potent anticancer activity against multiple human cancer cell lines, comparable to that of doxorubicin, a known chemotherapeutic agent (Hafez & El-Gazzar, 2017).

Safety and Hazards

Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.